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Compound of Interest

Compound Name: 6-Ketoestrone

Cat. No.: B123499 Get Quote

CAS Number: 1476-34-2 Molecular Formula: C₁₈H₂₀O₃

This technical guide provides an in-depth overview of 6-Ketoestrone, a derivative of the

natural estrogen, estrone. This document is intended for researchers, scientists, and

professionals in the field of drug development who are interested in the chemical properties,

synthesis, and potential biological activities of this compound.

Chemical and Physical Properties
6-Ketoestrone is characterized by the presence of a ketone group at the C-6 position of the

estrone steroid nucleus.[1] This structural modification distinguishes it from its parent

compound and may confer unique biological properties.
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Property Value Reference

CAS Number 1476-34-2 [1][2][3][4]

Molecular Formula C₁₈H₂₀O₃ [1][2][3][4]

Molecular Weight 284.35 g/mol [2][4]

Melting Point 246-247 °C [5]

Boiling Point (Predicted) 478.8 ± 45.0 °C [5]

Density (Predicted) 1.243 ± 0.06 g/cm³ [5]

pKa (Predicted) 9.34 ± 0.40 [5]

Synthesis and Purification
The synthesis of 6-Ketoestrone can be achieved through a multi-step chemoenzymatic

process starting from norandrostenedione. A key intermediate in this pathway is 6-keto

estradiol. The general synthetic workflow involves several key transformations:

Norandrostenedione Enol Acetate (5)Acetylation 6-Hydroxy-4-en-3-ones (6)Hydroxylation 6-Keto-4-en-3-ones (7)Oxidation 6-Ketoestrone (8)
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Caption: Chemoenzymatic synthesis workflow for 6-Ketoestrone.

Experimental Protocols
Step 1: Acetylation of Norandrostenedione to Enol Acetate (5)

Reagents: Norandrostenedione, acetic anhydride, p-toluenesulfonic acid (PTSA).

Procedure: A mixture of norandrostenedione, acetic anhydride, and a catalytic amount of

PTSA is stirred at room temperature. The reaction progress is monitored by Thin Layer

Chromatography (TLC). Upon completion, the product is isolated and purified.
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Step 2: Hydroxylation of Enol Acetate (5) to 6-Hydroxy-4-en-3-ones (6)

Reagents: Enol acetate (5), phthalic anhydride, hydrogen peroxide, pyridine, ethyl acetate,

water.

Procedure: A solution of the oxidizing agent is prepared by reacting phthalic anhydride and

hydrogen peroxide in ethyl acetate with pyridine. This solution is then added to a solution of

the enol acetate in ethyl acetate and water. The reaction is maintained at a controlled

temperature and monitored by High-Performance Liquid Chromatography (HPLC).

Step 3: Oxidation of 6-Hydroxy-4-en-3-ones (6) to 6-Keto-4-en-3-ones (7)

Reagents: 6-Hydroxy-4-en-3-ones (6), 2-Iodoxybenzoic acid (IBX) or other suitable oxidizing

agents (e.g., Jones reagent, Dess-Martin periodinane), solvent.

Procedure: The hydroxy intermediate is oxidized to the corresponding ketone using a

suitable oxidizing agent. The choice of oxidant can influence the reaction yield and purity of

the product.

Step 4: Enzymatic Dehydrogenative Aromatization of 6-Keto-4-en-3-ones (7) to 6-Ketoestrone
(8)

Enzyme: 3-ketosteroid-Δ¹-dehydrogenase.

Procedure: The final step involves the aromatization of the A-ring, which can be efficiently

catalyzed by the enzyme 3-ketosteroid-Δ¹-dehydrogenase to yield 6-Ketoestrone.

Purification: Purification of 6-Ketoestrone is typically achieved using column chromatography

on silica gel. The choice of eluent system will depend on the polarity of the crude product and

any impurities present.

Analytical Characterization
The identity and purity of synthesized 6-Ketoestrone are confirmed using standard analytical

techniques:
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Technique Purpose

NMR Spectroscopy (¹H and ¹³C)
Structural elucidation and confirmation of the

chemical structure.

Mass Spectrometry (MS)
Determination of molecular weight and

fragmentation pattern for structural confirmation.

High-Performance Liquid Chromatography

(HPLC)
Assessment of purity and quantification.

Infrared Spectroscopy (IR)
Identification of functional groups, particularly

the carbonyl and hydroxyl groups.

Biological Activity and Potential Applications
While extensive biological data for 6-Ketoestrone is not yet available in the public domain, its

structural similarity to estrone suggests potential interactions with estrogen receptors (ERs).

The presence of the C-6 keto group may modulate its binding affinity and subsequent biological

activity compared to the parent hormone.

Research into the biological effects of other keto-steroids has indicated a range of activities,

including potential anti-cancer properties. For instance, some ketone bodies have been shown

to inhibit the proliferation of certain cancer cell lines. Further investigation is warranted to

determine if 6-Ketoestrone exhibits similar or other significant biological effects.

Potential Signaling Pathways
As an estrogen derivative, 6-Ketoestrone could potentially interact with estrogen signaling

pathways. These pathways are complex and can be broadly categorized as genomic and non-

genomic.
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Caption: Potential estrogen signaling pathways for 6-Ketoestrone.

Further research, including estrogen receptor binding assays and cell-based functional assays,

is necessary to elucidate the specific mechanism of action of 6-Ketoestrone.

Future Directions
The unique chemical structure of 6-Ketoestrone presents an opportunity for further

investigation into its potential as a modulator of estrogenic activity. Key areas for future

research include:
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Detailed Biological Evaluation: Comprehensive studies to determine its binding affinity for

estrogen receptor subtypes (ERα and ERβ) and its agonist or antagonist activity.

In Vitro and In Vivo Metabolism: Understanding the metabolic fate of 6-Ketoestrone is

crucial for evaluating its pharmacokinetic profile and potential for drug development.

Therapeutic Potential: Investigating its effects on various physiological and pathological

processes, including hormone-dependent cancers and metabolic disorders.

This technical guide serves as a foundational resource for researchers and drug development

professionals. The provided information on its chemical properties, synthesis, and potential

biological relevance aims to stimulate further exploration of 6-Ketoestrone and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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